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Compound of Interest

Compound Name: Barium-138

Cat. No.: B078834

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the atomic structure and electron configuration
of Barium-138 (138Ba), the most abundant stable isotope of barium. The information herein is
intended to serve as a foundational reference for professionals in scientific research and
development.

Core Atomic Properties of Barium-138

Barium (Ba) is an alkaline earth metal with the atomic number 56. The isotope Barium-138 is
distinguished by its specific neutron count, which contributes to its atomic mass. As a stable,
naturally occurring isotope, it is of significant interest in various scientific fields. Barium-138 is

particularly noted for its use in studies of neutron capture processes in stars and as a tracer for
liquid flow.[1][2]

The fundamental atomic characteristics of Barium-138 are summarized in the table below.
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Property Value Reference
Atomic Number (2) 56 [112](3]
Mass Number (A) 138 [1]12][3]
Protons 56 [112](3]
Neutrons 82 [11[2][3]
Electrons (in a neutral atom) 56 [11[2][3]
Natural Abundance ~71.7% [L][415106171
Atomic Mass (amu) 137.9052472 [1][2]
Stability Stable [11[2][41[5]

Electron Configuration

The arrangement of electrons in an atom's orbitals dictates its chemical behavior. For a neutral
Barium atom, all 56 electrons are distributed among various energy levels and subshells
according to the Aufbau principle.

The full electron configuration for Barium is:
1s2 252 2p® 3s2 3p® 3d10 452 4pb 4d1° 552 5p° 652

For convenience, this is often represented in a condensed format using the preceding noble
gas, Xenon (Xe), as a baseline:

[Xe] 6s2

This configuration indicates that Barium has two valence electrons in its outermost shell (the 6s
orbital), which are readily lost to form a Ba2* cation. This divalent nature is a hallmark of the
alkaline earth metals and is central to the element's reactivity and the formation of its
compounds.

Visualization of Atomic Structure
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The logical relationship between the subatomic particles and the electron shells of a neutral
Barium-138 atom can be visualized. The central nucleus contains the protons and neutrons,
which account for nearly all the atom's mass. This is surrounded by electron shells, each

containing a specific number of electrons.

Nucleus (*®Ba)

82 Neutrons

56 Protons

Binds

Electron Shells (56 Electrons)
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Barium-138 Atomic Structure
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Barium-138 Atomic Structure Diagram

Experimental Protocols for Determination

The atomic structure and electron configuration of elements and their isotopes are determined
through sophisticated experimental techniques.

Isotopic Mass and Abundance: Isotope Ratio Mass
Spectrometry (IRMS)

The precise mass of Barium-138 and its high natural abundance are determined using Isotope
Ratio Mass Spectrometry (IRMS).[8][9][10][11] This technique provides exceptionally precise
measurements of the isotopic composition of a sample.

Methodology:
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o Sample lonization: A purified sample of Barium is introduced into the mass spectrometer,
where it is vaporized and then ionized, typically by a high-energy electron beam. This
process creates a stream of positively charged Barium ions (e.g., Ba*).

o Acceleration: The newly formed ions are accelerated by an electric field, imparting the same
kinetic energy to all ions.

o Deflection: The accelerated ion beam then passes through a strong magnetic field. The
magnetic field deflects the ions into curved paths. The radius of this curvature is dependent
on the mass-to-charge ratio (m/z) of the ion; heavier isotopes like 138Ba are deflected less
than lighter isotopes.

o Detection: A detector, such as a Faraday cup, is positioned to measure the number of ions
for each specific mass-to-charge ratio.[9] The intensity of the ion current at each mass
provides the relative abundance of that isotope.[12]

The workflow for this experimental protocol can be visualized as follows:

Acceleration | Magnetic Sector Separation by Mass _ Detector Mass Spectrum
" (Faraday Cups) (Abundance vs. m/z)

lonization Source
(Electron Beam) | (Electric Field) | (Deflection)

IRMS Experimental Workflow

4
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Workflow for Isotope Ratio Mass Spectrometry

Electron Configuration: X-ray Photoelectron
Spectroscopy (XPS)

While the electron configuration is predicted by quantum mechanical principles, it is
experimentally verified using techniques like X-ray Photoelectron Spectroscopy (XPS), also
known as Electron Spectroscopy for Chemical Analysis (ESCA).[13][14][15] XPS is a surface-
sensitive technique that measures the binding energies of electrons in an atom, providing direct
evidence for the occupancy of electron shells and subshells.[13][16]

Methodology:
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» X-ray Irradiation: The Barium sample is placed in an ultra-high vacuum and irradiated with a
monochromatic beam of X-rays of a known energy (hv).

o Photoelectric Effect: The X-ray photons have sufficient energy to eject core-level and
valence electrons from the Barium atoms.[17]

o Electron Energy Analysis: The kinetic energy (KE) of these ejected photoelectrons is
measured by an electron energy analyzer.

» Binding Energy Calculation: The binding energy (BE) of each electron is then calculated
using the equation: BE = hv - KE.

o Spectral Analysis: The resulting spectrum is a plot of the number of detected electrons
versus their binding energy. Each element produces a unique set of peaks at characteristic
binding energies corresponding to its specific electron orbitals (1s, 2s, 2p, etc.).[13] The
intensity of these peaks is proportional to the number of atoms of that element in the sample
volume. The distinct binding energies for each orbital confirm the electron configuration of
Barium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.emsl.pnnl.gov/science/instruments-resources/isotope-ratio-mass-spectrometry
https://pubmed.ncbi.nlm.nih.gov/19173039/
https://web.gps.caltech.edu/~als/IRMS/isotope20ratio20mass20spect.pdf
https://www.khanacademy.org/science/ap-chemistry-beta/x2eef969c74e0d802:atomic-structure-and-properties/x2eef969c74e0d802:mass-spectrometry-of-elements/a/isotopes-and-mass-spectrometry
https://en.wikipedia.org/wiki/X-ray_photoelectron_spectroscopy
https://chemistry.stackexchange.com/questions/31473/how-are-electronic-configurations-determined-experimentally
http://contents.kocw.or.kr/document/wcu/2009/07/03/01/07_03_01_10_Semester1_2009.pdf
https://pubs.acs.org/doi/10.1021/ed073p617
https://www.uprm.edu/inqu/x-ray-photoelectron-spectroscopy-technique/
https://www.uprm.edu/inqu/x-ray-photoelectron-spectroscopy-technique/
https://www.benchchem.com/product/b078834#barium-138-electron-configuration-and-atomic-structure
https://www.benchchem.com/product/b078834#barium-138-electron-configuration-and-atomic-structure
https://www.benchchem.com/product/b078834#barium-138-electron-configuration-and-atomic-structure
https://www.benchchem.com/product/b078834#barium-138-electron-configuration-and-atomic-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b078834?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078834?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078834?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

